4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide

• IUPAC Name: 4-(2-methylpiperidin-1-yl)sulfonyl-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C23H24N2O3S/c1-17-7-4-5-16-25(17)29(27,28)20-14-12-19(13-15-20)23(26)24-22-11-6-9-18-8-2-3-10-21(18)22/h2-3,6,8-15,17H,4-5,7,16H2,1H3,(H,24,26)
• InChI Key: JWNPXKSPHXDUKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide, also known as NMSBA, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a selective antagonist of the muscarinic acetylcholine receptor subtype M1 and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide acts as a competitive antagonist at the M1 receptor, blocking the binding of acetylcholine and preventing its downstream signaling effects. This results in a range of biochemical and physiological effects, including decreased neurotransmitter release, altered neuronal excitability, and changes in synaptic plasticity.
Biochemical and Physiological Effects:
4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide has been shown to have a range of effects on various physiological systems, including the central nervous system, cardiovascular system, and gastrointestinal tract. These effects include decreased heart rate, decreased blood pressure, and decreased gastric motility.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide is its selectivity for the M1 receptor, which allows for more precise investigation of the role of this receptor in various physiological processes. However, its potency and efficacy may vary depending on the experimental conditions, and its use may be limited by its potential for off-target effects.

Future Directions

There are several potential future directions for research on 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide and its applications. These include further investigation of its effects on different physiological systems, exploration of its potential therapeutic applications, and development of more potent and selective M1 receptor antagonists. Additionally, research on the mechanisms underlying its effects could provide insights into the role of the M1 receptor in various physiological and pathological processes.

Synthesis Methods

The synthesis of 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide involves the reaction of 1-naphthylamine with 4-(chlorosulfonyl)benzoic acid, followed by the reaction of the resulting intermediate with 2-methylpiperidine. The final product is obtained through purification and crystallization processes.

Scientific Research Applications

4-[(2-methyl-1-piperidinyl)sulfonyl]-N-1-naphthylbenzamide has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. Its ability to selectively block the M1 receptor has made it a valuable tool for investigating the role of this receptor in various physiological and pathological processes.